Cas no 30542-29-1 (2-[(e)-[(2e)-1,5,5-tris(4-chlorophenyl)penta-2,4-dienylidene]amino]guanidine;hydrochloride)

2-[(e)-[(2e)-1,5,5-tris(4-chlorophenyl)penta-2,4-dienylidene]amino]guanidine;hydrochloride structure
30542-29-1 structure
Product Name:2-[(e)-[(2e)-1,5,5-tris(4-chlorophenyl)penta-2,4-dienylidene]amino]guanidine;hydrochloride
CAS No:30542-29-1
MF:C24H20Cl4N4
MW:506.25440120697
CID:916107
PubChem ID:54612499
Update Time:2025-04-19

2-[(e)-[(2e)-1,5,5-tris(4-chlorophenyl)penta-2,4-dienylidene]amino]guanidine;hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-[(E)-[(2E)-1,5,5-tris(4-chlorophenyl)penta-2,4-dienylidene]amino]guanidine,hydrochloride
    • 2-[(e)-[(2e)-1,5,5-tris(4-chlorophenyl)penta-2,4-dienylidene]amino]guanidine
    • hydrochloride
    • NSC142592
    • NSC-142592
    • 30542-29-1
    • 2-[(e)-[(2e)-1,5,5-tris(4-chlorophenyl)penta-2,4-dienylidene]amino]guanidine;hydrochloride
    • Inchi: 1S/C24H19Cl3N4.ClH/c25-19-10-4-16(5-11-19)22(17-6-12-20(26)13-7-17)2-1-3-23(30-31-24(28)29)18-8-14-21(27)15-9-18;/h1-15H,(H4,28,29,31);1H/b3-1+,30-23+;
    • InChI Key: FEZAFCVKEWDDCA-KWOXAOJZSA-N
    • SMILES: ClC1C=CC(=CC=1)/C(=C/C=C/C(/C1C=CC(=CC=1)Cl)=N\N=C(\N)/N)/C1C=CC(=CC=1)Cl.Cl

Computed Properties

  • Exact Mass: 504.04400
  • Monoisotopic Mass: 504.044207g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 6
  • Complexity: 651
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 76.8Ų

Experimental Properties

  • PSA: 74.26000
  • LogP: 8.51500
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